Cas no 919104-83-9 (2-Butenoic acid, 3-cyclopentyl-, methyl ester, (2E)-)

• Product name: 2-Butenoic acid, 3-cyclopentyl-, methyl ester, (2E)-
• CAS No: 919104-83-9
• MF: C₁₀H₁₆O₂
• MW: 168.23284
• CID: 766256
• PubChem ID: 71425641

2-Butenoic acid, 3-cyclopentyl-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-cyclopentyl-, methyl ester, (2E)-
• methyl 3-cyclopentylbut-2-enoate
• DTXSID20844423
• 919104-83-9

• Inchi： InChI=1S/C10H16O2/c1-8(7-10(11)12-2)9-5-3-4-6-9/h7,9H,3-6H2,1-2H3
• InChI Key： NROGDTCWDLGHJE-UHFFFAOYSA-N
• SMILES： CC(=CC(=O)OC)C1CCCC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų